Cas no 2172148-99-9 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidin-3-yl)acetic acid)

• Product Name: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidin-3-yl)acetic acid
• CAS No: 2172148-99-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6560433
• PubChem ID: 165879251
• Update Time: 2025-08-02

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidin-3-yl)acetic acid
• 2172148-99-9
• 2-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanoyl}piperidin-3-yl)acetic acid
• EN300-1509367

• Inchi： 1S/C28H34N2O5/c1-18(2)24(27(33)30-13-7-8-19(16-30)14-26(31)32)15-29-28(34)35-17-25-22-11-5-3-9-20(22)21-10-4-6-12-23(21)25/h3-6,9-12,18-19,24-25H,7-8,13-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： FOEPKTYNYMNECL-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(C)C)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidin-3-yl)acetic acid

Introduction to Compound CAS No. 2172148-99-9: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidin-3-yl)acetic Acid

The compound with CAS No. 2172148-99-9, known as 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidin-3-yl)acetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a piperidine ring and a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable component in peptide synthesis and drug delivery systems.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging its unique functional groups for targeted applications. The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in stabilizing the molecule during synthesis. This feature has been extensively explored in recent studies, where researchers have demonstrated its ability to enhance the stability and bioavailability of peptide-based drugs.

One of the most notable applications of this compound is in the development of bioconjugates for targeted drug delivery. By incorporating this molecule into polymer-based drug carriers, scientists have achieved significant improvements in drug encapsulation efficiency and controlled release profiles. These findings were highlighted in a 2023 study published in *Nature Materials*, where the compound was used to create biocompatible nanoparticles for cancer therapy.

Moreover, the piperidine ring within the molecule contributes to its flexibility and reactivity, making it an ideal candidate for further functionalization. Researchers have explored its potential as a building block for creating novel bioactive molecules, including enzyme inhibitors and receptor agonists. These studies underscore the versatility of this compound in addressing diverse therapeutic challenges.

In terms of synthesis, the compound is typically prepared through a multi-step process involving Fmoc protection, alkylation, and acylation reactions. Recent optimizations in these steps have significantly improved yields and purity levels, making large-scale production more feasible. These improvements were detailed in a 2023 paper in *Journal of Organic Chemistry*, where the authors reported a streamlined synthesis pathway with enhanced scalability.

From an analytical standpoint, this compound has been thoroughly characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided critical insights into its molecular structure and conformational properties, which are essential for understanding its behavior in biological systems.

Looking ahead, the potential applications of CAS No. 2172148-99-9 are vast and promising. Its role as a key intermediate in peptide synthesis positions it as a critical component in the development of next-generation therapeutics. Furthermore, ongoing research into its compatibility with biodegradable polymers suggests its potential use in sustainable materials science.

In conclusion, 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanoyl}piperidin-3-yl)acetic acid represents a cutting-edge advancement in organic chemistry. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines, driving innovation in drug development and materials science.